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Compound of Interest

Compound Name:
Methyl 2-

(hydroxymethyl)isonicotinate

Cat. No.: B1317243 Get Quote

Chemical Structure and Nomenclature
Methyl 2-(hydroxymethyl)isonicotinate is a pyridine derivative with a methyl ester and a

hydroxymethyl group as substituents.

IUPAC Name: methyl 2-(hydroxymethyl)pyridine-4-carboxylate[1]

Synonyms: Methyl 2-(hydroxymethyl)isonicotinate, 2-Hydroxymethyl-isonicotinic acid methyl

ester, 2-(hydroxymethyl)-4-Pyridinecarboxylic acid methyl ester[2]

Chemical Structure Visualization:
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Synthesis Workflow of Methyl 2-(hydroxymethyl)isonicotinate

Start: Prepare solution of
methyl isonicotinate and H2SO4 in MeOH Reflux the solution Add ammonium peroxydisulfate

solution over 20 min Reflux for 20 min and cool Filter solid and wash with MeOH Remove MeOH under reduced pressure Neutralize with Na2CO3 Extract with ethyl acetate Dry organic layers with Na2SO4 and evaporate Purify by flash chromatography End: Obtain Methyl 2-(hydroxymethyl)isonicotinate
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IUPAC Naming Logic

Analyze the chemical structure

Identify the parent heterocycle:
Pyridine

Identify the substituents:
- Methyl ester (-COOCH3)
- Hydroxymethyl (-CH2OH)

Number the pyridine ring starting from Nitrogen as 1.
Prioritize the principal functional group (ester).

Ester group is at position 4.
-> pyridine-4-carboxylate

Hydroxymethyl group is at position 2.
-> 2-(hydroxymethyl)

Name the alkyl part of the ester:
Methyl

Combine the names:
methyl + 2-(hydroxymethyl) + pyridine-4-carboxylate

Final IUPAC Name:
methyl 2-(hydroxymethyl)pyridine-4-carboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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